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Compound of Interest

6-Bromo-4-hydrazinoquinoline
Compound Name:

hydrochloride
CAS No.: 1171943-39-7
Cat. No.: B1341897

Get Quote

Executive Summary

6-Bromo-4-hydrazinoquinoline hydrochloride (6-BHQ-HCI) is a high-value heterocyclic
building block, primarily utilized in the synthesis of fused pyrazolo[4,3-c]quinolines and
[1,2,4]triazolo[4,3-a]quinolines. These scaffolds are critical in kinase inhibitor discovery (e.qg.,
PI3K/mTOR pathways) and antimalarial research.

As a hydrazine derivative, this compound presents specific challenges: oxidative instability in

its free base form and genotoxic potential (PGI) that requires rigorous control strategies. This

guide outlines the technical specifications for sourcing, validating, and handling 6-BHQ-HCI to
ensure data integrity in downstream biological assays.

Chemical Profile & Specifications

To avoid procurement errors, vendors must match the specific hydrochloride salt form. The free
base degrades rapidly upon air exposure.
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Parameter Specification

IUPAC Name (6-Bromoquinolin-4-yl)hydrazine hydrochloride
Common Name 6-Bromo-4-hydrazinoquinoline HCI

CAS (Free Base) 65243-34-5 (Reference for parent structure)
MDL Number MFCD08437007

CoHsBrNs[1][2][3][4][5] - xHCI (Typically

monohydrochloride)

Molecular Formula

Molecular Weight 274.55 g/mol (for mono-HCI)

Appearance Pale yellow to beige solid

. Soluble in DMSO, MeOH; sparingly soluble in
Solubility .
water

Stabili Hygroscopic; Light and Air Sensitive (Store
abili
Y under Argon)

Strategic Sourcing Landscape

Unlike commodity reagents (e.g., aniline), 6-BHQ-HCI is often a "made-to-order"” or "low-stock"
item. Suppliers generally fall into three tiers based on reliability and analytical transparency.

Tier 1: Validated Catalog Suppliers (High Reliability)

These vendors typically hold stock or have validated routes. They provide full Certificates of
Analysis (CoA) including H-NMR and HPLC purity.

o Combi-Blocks: Known for heterocyclic expertise; often stocks the HCI salt directly.

o Enamine: Excellent for building blocks; likely to offer the compound or a rapid make-on-
demand service.

» Sigma-Aldrich (MilliporeSigma): Lists the product (Item #BBO000537) but often as part of
"rare chemical” libraries with variable stock.
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Tier 2: Aggregators & Sourcing Platforms

Use these to locate stock across multiple boutique synthesis houses.
e PubChem / MolPort: Useful for checking global inventory levels.

e SciFinder / ChemSpace: Recommended for verifying CAS-to-structure accuracy before
ordering.

Tier 3: Custom Synthesis (CROSs)

If catalog stock is unavailable, the synthesis is straightforward (2 steps from 4-hydroxy-6-
bromoquinoline).

e Route: 6-Bromo-4-hydroxyquinoline

(POCI5)
6-Bromo-4-chloroquinoline
(Hydrazine Hydrate)

Product.

Sourcing Decision Matrix

The following logic flow guides the procurement decision to minimize project delays.
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Figure 1: Decision matrix for sourcing scarce heterocyclic intermediates.

Quality Control & Validation Protocol

Due to the reactivity of the hydrazine moiety, never assume purity based on the label.
Hydrazines can oxidize to azo compounds or degrade to the corresponding amine (6-bromo-4-
aminoquinoline).
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The "Red Flag" Inspection

Upon arrival, perform a visual check.
e Pass: Off-white, beige, or pale yellow powder.

» Fail: Dark brown/black sticky solid (indicates extensive oxidation or hygroscopic failure).

Analytical Verification Workflow

Execute these steps in order. If Step 1 fails, reject the lot.

Method Target Observation Acceptance Criteria

Broad singlets around 9.0-10.0
) ppm (NH) and 4.0-5.0 ppm
1. *H-NMR (DMSO-ds) Hydrazine protons (-NH-NHz). ]
(NHz2). Integration must match

aromatic signals.

>95% Area.[1][6][7][8] Look for
2. HPLC-UV (254 nm) Purity profile. "fronting" peaks (polar

degradants).

95-105% theoretical (confirms
3. AgNOs Titration Chloride content. mono- vs dihydrochloride

stoichiometry).

QC Logic Diagram

Cl % Match Release for Synthesis
AgNO3 Titration

Structure Confirmed (Salt Stoichiometry)

Wrong Salt Form
1H-NMR (DMSO-d6) Missing NH SiQnal
Dark/Sticky

Sample Arrival Visual Inspection
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Figure 2: Quality control workflow ensuring chemical integrity before usage.

Experimental Application: Pyrazole Synthesis

The primary utility of 6-BHQ-HCI is the regioselective synthesis of pyrazoles. Below is a
standard protocol adapted for high-throughput validation.

Reaction: 6-BHQ-HCI + 1,3-Diketone

Pyrazolo-quinoline

e Preparation: In a microwave vial, suspend 6-BHQ-HCI (1.0 eq) in Ethanol (0.1 M).

o Additives: Add the 1,3-diketone (1.1 eq) and Triethylamine (EtsN) (2.5 eq) to neutralize the
HCI salt and liberate the free hydrazine in situ.

o Note: Do not pre-neutralize the stock solution; generate the free base only in the presence
of the electrophile to prevent autoxidation.

» Conditions: Heat to 80°C for 2-4 hours (or MW 120°C, 15 min).

o Workup: Cool to RT. The product often precipitates. If not, evaporate EtOH and partition
between EtOAc/Water.

6-BHQ-HCI

(Stable Precursor) In situ neutralization Cyclocondensation
Free Hydrazine (-2 H20) >
(Transient) (Target Scaffold)
1,3-Diketone

+ Et3N

Click to download full resolution via product page

Figure 3: In situ activation strategy to minimize hydrazine oxidation.

Safety & Handling (EHS)
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o Toxicity: Hydrazine derivatives are potential alkylating agents. Treat as a Suspected
Carcinogen.

e PGI Control: In drug development, residual hydrazine must be quantified (typically < 10 ppm)
in the final API. Use LC-MS/MS derivatization (e.g., with Benzaldehyde) for trace detection.

o Storage: Store at -20°C under Argon. Hygroscopic—keep desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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